Cas no 65699-84-5 (Ethanedione, bis(4-iodophenyl)-)

• Product Name: Ethanedione, bis(4-iodophenyl)-
• CAS No: 65699-84-5
• MF: C₁₄H₈I₂O₂
• MW: 462.021068572998
• CID: 397395
• PubChem ID: 2832153
• Update Time: 2025-04-19

Ethanedione, bis(4-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanedione, bis(4-iodophenyl)-
• 1,2-bis(4-iodophenyl)ethane-1,2-dione
• 65699-84-5
• BIM-0013188.P001
• SCHEMBL3760858
• SMSF0004166
• 4,4'-Diiodobenzil
• CB03359
• CBMicro_013413
• PYWIIQJCCHOQSM-UHFFFAOYSA-N
• DTXSID40385323

• Inchi： 1S/C14H8I2O2/c15-11-5-1-9(2-6-11)13(17)14(18)10-3-7-12(16)8-4-10/h1-8H
• InChI Key： PYWIIQJCCHOQSM-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C(C1C=CC(=CC=1)I)=O)=O

Computed Properties

• Exact Mass: 461.86044
• Monoisotopic Mass: 461.86137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14